Cas no 2172588-07-5 (5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172588-07-5
• MF: C₇H₁₀F₂N₄O
• MW: 204.177307605743
• CID: 5568669
• PubChem ID: 165595830
• Update Time: 2025-05-26

5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594016
• 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide
• 2172588-07-5

• Inchi： 1S/C7H10F2N4O/c1-2-3-13-5(6(8)9)4(7(10)14)11-12-13/h6H,2-3H2,1H3,(H2,10,14)
• InChI Key： GDJCMKVQFLFRQB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1CCC)F

Computed Properties

• Exact Mass: 204.08226728g/mol
• Monoisotopic Mass: 204.08226728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2172588-07-5 and Product Name: 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide

Compound with the CAS number 2172588-07-5, identified by the product name 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group and a propyl side chain attached to a triazole core, contribute to its unique chemical properties and biological interactions.

The difluoromethyl group is a key structural motif in modern drug design, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the propyl side chain introduces additional conformational flexibility, which can influence both the compound's solubility and its interaction with biological targets. The triazole ring itself is a well-studied scaffold in medicinal chemistry, recognized for its role in various pharmacological actions, including antifungal, antiviral, and anti-inflammatory effects.

Recent research has highlighted the importance of triazole derivatives in addressing emerging challenges in drug development. For instance, studies have demonstrated that compounds incorporating a triazole moiety can exhibit enhanced bioavailability and reduced susceptibility to degradation by enzymatic pathways. The specific arrangement of atoms in 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide has been optimized to maximize these benefits while minimizing potential off-target effects.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential applications in treating a range of diseases. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious disorders. The difluoromethyl group's electron-withdrawing properties are particularly noteworthy, as they can fine-tune the compound's electronic characteristics to achieve selective binding to therapeutic targets.

The propyl side chain further contributes to the compound's pharmacological profile by influencing its pharmacokinetic behavior. This feature is critical for ensuring that the drug reaches its target site at an optimal concentration and remains active for an appropriate duration. Additionally, the carboxamide functional group at the 4-position of the triazole ring provides a site for further chemical modification, allowing for the development of analogs with enhanced efficacy or improved safety profiles.

Advances in computational chemistry have enabled more efficient screening of compounds like 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide, facilitating rapid identification of promising candidates for further investigation. Molecular modeling studies have been instrumental in predicting how this molecule might interact with biological systems at the atomic level. These insights have guided experimental efforts toward optimizing its structure for maximum therapeutic benefit.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline these processes while maintaining rigorous quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex framework of this molecule.

Evaluation of 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide in cellular and animal models has provided valuable insights into its biological activity. Initial findings indicate that it may modulate pathways relevant to disease progression without significant toxicity at effective doses. These results are encouraging but require further validation through rigorous preclinical testing before human trials can be considered.

The broader significance of this compound lies in its contribution to the expanding arsenal of molecular tools available for drug discovery. By leveraging structural motifs like the triazole ring and functional groups such as the difluoromethyl moiety, researchers can design molecules with tailored properties for addressing unmet medical needs. The success of 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide serves as an example of how innovative chemical design can lead to breakthroughs in pharmaceutical innovation.